3-Amino-6-methoxymethoxy-1,2-benzisoxazole
Cat. No. B8367560
Key on ui cas rn:
157368-83-7
M. Wt: 194.19 g/mol
InChI Key: QRVRVKIVBWIVBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05925766
Procedure details
To a stirred solution of acetohydroxamic acid (3.88 g) in N,N-dimethylformamide (DMF) (120 ml) was added potassium tertiarybutoxide (tBuOK) (5.80 g) under N2. After one hour of stirring 2-fluoro-4-(methoxymethoxy)-benzonitrile (6.0 g) was added. Stirring continued for 16 hours. TLC (silica gel) in 10% acetone/CHCl3 showed the presence of starting material. An additional 1 equivalent of acetohydroxamic acid and tBuOk were added in DMF (120 ml). After one hour the reaction was diluted with EtOAc (2 l), filtered, washed filtrate with brine (4×11), dried (MgSO4), and concentrated in vacuo. Flash column chromatography (silica gel) was performed eluting with 2.5% acetone/CH2Cl2 solution affording 8.1 g of the product, m.p. 88-89° C.
Identifiers
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REACTION_CXSMILES
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C([NH:4][OH:5])(=O)C.CC(C)([O-])C.[K+].F[C:13]1[CH:20]=[C:19]([O:21][CH2:22][O:23][CH3:24])[CH:18]=[CH:17][C:14]=1[C:15]#[N:16]>CN(C)C=O.CC(C)=O.C(Cl)(Cl)Cl.CCOC(C)=O>[NH2:16][C:15]1[C:14]2[CH:17]=[CH:18][C:19]([O:21][CH2:22][O:23][CH3:24])=[CH:20][C:13]=2[O:5][N:4]=1 |f:1.2,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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3.88 g
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Type
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reactant
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Smiles
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C(C)(=O)NO
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Name
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Quantity
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5.8 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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FC1=C(C#N)C=CC(=C1)OCOC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)NO
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Name
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|
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Quantity
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120 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Four
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Name
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acetone CHCl3
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(=O)C.C(Cl)(Cl)Cl
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Step Five
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Name
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Quantity
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2 L
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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washed filtrate with brine (4×11)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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WASH
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Type
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WASH
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Details
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Flash column chromatography (silica gel) was performed eluting with 2.5% acetone/CH2Cl2 solution
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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NC1=NOC2=C1C=CC(=C2)OCOC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 125.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
